Cas no 2649489-46-1 (Fmoc-NH-PEG36-acid)

• Product Name: Fmoc-NH-PEG36-acid
• CAS No: 2649489-46-1
• MF: C₉₀H₁₆₁NO₄₀
• MW: 1897.22407412529
• CID: 6806824
• PubChem ID: 77078267
• Update Time: 2025-06-10

Fmoc-NH-PEG36-acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-N-amido-PEG36-acid
• Fmoc-N-PEG36-acid
• GS-9495
• Fmoc-NH-PEG36-CH2CH2COOH
• BP-22037
• CS-0115419
• 1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13,16,19,22,25,28,31,34,37,40,43,46,49,52,55,58,61,64,67,70,73,76,79,82,85,88,91,94,97,100,103,106,109,112-heptatriacontaoxa-4-azapentadecahectan-115-oic acid
• AKOS040743323
• HY-140464
• T17962
• 2649489-46-1
• Fmoc-NH-PEG36-acid

• Inchi： 1S/C90H161NO40/c92-89(93)9-11-95-13-15-97-17-19-99-21-23-101-25-27-103-29-31-105-33-35-107-37-39-109-41-43-111-45-47-113-49-51-115-53-55-117-57-59-119-61-63-121-65-67-123-69-71-125-73-75-127-77-79-129-81-82-130-80-78-128-76-74-126-72-70-124-68-66-122-64-62-120-60-58-118-56-54-116-52-50-114-48-46-112-44-42-110-40-38-108-36-34-106-32-30-104-28-26-102-24-22-100-20-18-98-16-14-96-12-10-91-90(94)131-83-88-86-7-3-1-5-84(86)85-6-2-4-8-87(85)88/h1-8,88H,9-83H2,(H,91,94)(H,92,93)
• InChI Key： XXEJJMXFEIKVOC-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 1896.0594889Da
• Monoisotopic Mass: 1896.0594889Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 40
• Heavy Atom Count: 131
• Rotatable Bond Count: 114
• Complexity: 2040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 408Ų

Additional information on Fmoc-NH-PEG36-acid

Introduction to Fmoc-NH-PEG36-acid (CAS No. 2649489-46-1)

Fmoc-NH-PEG36-acid (CAS No. 2649489-46-1) is a versatile and highly functionalized polymer derivative that has gained significant attention in the fields of materials science, biotechnology, and pharmaceutical research. This compound is characterized by its unique combination of a polyethylene glycol (PEG) backbone and functional groups that enable a wide range of applications, from drug delivery systems to surface modification and conjugation chemistry.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a crucial component of this compound, providing a robust method for controlling the reactivity of the amino group during synthesis and conjugation processes. The PEG36 segment, which consists of 36 ethylene oxide units, imparts excellent solubility, biocompatibility, and reduced immunogenicity to the molecule. The acid terminus facilitates further chemical modifications, making it an ideal building block for the development of advanced materials and therapeutic agents.

Recent advancements in the field have highlighted the potential of Fmoc-NH-PEG36-acid in various applications. For instance, a study published in the Journal of Controlled Release demonstrated the use of PEGylated compounds in enhancing the stability and bioavailability of therapeutic peptides and proteins. The PEGylation process, which involves attaching PEG chains to these biomolecules, has been shown to significantly extend their half-life in vivo and reduce clearance rates. Fmoc-NH-PEG36-acid serves as an excellent precursor for such modifications due to its well-defined structure and ease of functionalization.

In another notable application, researchers at the University of California, San Francisco, utilized Fmoc-NH-PEG36-acid to develop a novel drug delivery system for cancer therapy. By conjugating this compound with anticancer drugs, they were able to achieve targeted delivery and controlled release, leading to improved therapeutic outcomes with reduced side effects. The PEGylated drug carriers exhibited enhanced tumor accumulation and prolonged circulation time in the bloodstream, demonstrating the potential of Fmoc-NH-PEG36-acid in personalized medicine.

Beyond drug delivery, Fmoc-NH-PEG36-acid has also found applications in surface modification and biomaterials engineering. Its ability to form stable coatings on various substrates makes it an attractive candidate for creating biocompatible surfaces for medical devices and implants. A study published in Biomaterials Science explored the use of Fmoc-NH-PEG36-acid in modifying titanium surfaces for dental implants. The modified surfaces showed improved cell adhesion and reduced bacterial colonization, highlighting the compound's potential in enhancing the performance and longevity of medical devices.

The synthesis of Fmoc-NH-PEG36-acid typically involves a multi-step process that includes the preparation of PEG derivatives with terminal carboxylic acid groups followed by Fmoc protection. The choice of synthetic methods can significantly impact the purity and yield of the final product. Recent developments in green chemistry have led to more sustainable and environmentally friendly approaches to synthesizing PEG-based compounds. For example, a study published in Green Chemistry described a novel catalytic method that reduces waste generation and energy consumption during the synthesis process.

In conclusion, Fmoc-NH-PEG36-acid (CAS No. 2649489-46-1) is a highly versatile compound with a wide range of applications in materials science, biotechnology, and pharmaceutical research. Its unique combination of functional groups and properties makes it an invaluable tool for developing advanced materials and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.